Cas no 460983-97-5 (N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE)

• Product Name: N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE
• CAS No: 460983-97-5
• MF: C₁₃H₁₈F₆N₂O₄S₂
• MW: 444.413442134857
• MDL: MFCD08458941
• CID: 930195
• PubChem ID: 11212948
• Update Time: 2025-10-31

N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE Chemical and Physical Properties

Names and Identifiers

• N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE
• 1-Hexylpyridin-1-ium bis((trifluoromethyl)sulfonyl)amide
• F71983
• BS-48490
• FP4V745HJJ
• bis(trifluoromethylsulfonyl)azanide;1-hexylpyridin-1-ium
• MFCD08458941
• 1-Hexylpyridinium bis(trifluoromethanesulfonyl)imide
• 1-hexylpyridin-1-ium; bistriflylimide anion
• N-hexylpyridinium bis((trifluoromethyl)sulfonyl)imide
• N-Hexylpyridinium bis(trifluoromethanesulfonyl)imide
• 1-Hexylpyridinium bis(trifluoromethylsulfonyl)imide
• 1-Hexylpyridinium bis(trilfluoromethylsulfonyl)imide
• 460983-97-5
• Pyridinium, 1-hexyl-, salt with 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]methanesulfonamide (1:1)

• MDL： MFCD08458941
• Inchi： 1S/C11H18N.C2F6NO4S2/c1-2-3-4-6-9-12-10-7-5-8-11-12;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h5,7-8,10-11H,2-4,6,9H2,1H3;/q+1;-1
• InChI Key： KRGMPUIAPYZEKL-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.[N+]1(C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 444.06121838g/mol
• Monoisotopic Mass: 444.06121838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9Ų

Additional information on N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE

Introduction to N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE (CAS No 460983-97-5)

N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE, with the CAS number 460983-97-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, characterized by its unique structural and functional properties, is being extensively studied for its potential applications in various high-tech industries. The molecular structure of N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE consists of a hexyl-substituted pyridinium core bisected by two trifluoromethylsulfonyl groups, which endows it with exceptional chemical stability and reactivity.

The significance of this compound lies in its versatility and the broad spectrum of applications it can be utilized for. In recent years, there has been a surge in research focusing on the development of novel materials and pharmaceuticals that leverage advanced chemical structures. N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE stands out due to its ability to act as a versatile intermediate in organic synthesis, facilitating the creation of complex molecules with high precision and efficiency.

One of the most compelling aspects of N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE is its role in the synthesis of advanced materials. The trifluoromethylsulfonyl groups contribute to the compound's thermal stability and resistance to degradation, making it an ideal candidate for use in high-performance polymers and coatings. These materials are increasingly demanded in industries such as aerospace, automotive, and electronics, where durability and performance are paramount.

In the realm of pharmaceuticals, N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE has shown promise as a key intermediate in the synthesis of bioactive molecules. The hexylpyridinium moiety provides a favorable pharmacophore for drug design, enabling the development of compounds with enhanced bioavailability and targeted action. Recent studies have highlighted its potential in the creation of novel antiviral and anticancer agents, where its structural features allow for precise interactions with biological targets.

The compound's unique properties also make it valuable in catalysis. The presence of strong electron-withdrawing groups enhances its ability to participate in various organic transformations, including cross-coupling reactions and oxidation processes. These reactions are fundamental to modern synthetic chemistry, enabling the efficient construction of complex molecular architectures that are otherwise difficult to achieve.

From a research perspective, N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE offers a rich ground for exploration. Its reactivity profile allows chemists to probe new synthetic pathways and develop innovative methodologies. The compound's stability under various reaction conditions makes it a reliable tool for both academic research and industrial applications. As such, it is likely to remain a cornerstone in the development of new materials and pharmaceuticals in the coming years.

The industrial relevance of this compound cannot be overstated. Manufacturers are increasingly seeking cost-effective and sustainable methods to produce high-value chemicals, and N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE fits perfectly into this paradigm. Its ability to streamline synthetic processes while maintaining high yields makes it an attractive option for large-scale production. This aligns with global trends toward green chemistry, where efficiency and environmental responsibility are paramount.

In conclusion, N-HEXYLPYRIDINIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE (CAS No 460983-97-5) is a multifaceted compound with far-reaching implications across multiple industries. Its unique chemical properties make it indispensable in pharmaceutical research, material science, and catalysis. As scientific understanding continues to evolve, it is anticipated that new applications for this compound will emerge, further solidifying its importance in modern chemistry.